3-iodo-4-methoxy-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide
Overview
Description
3-iodo-4-methoxy-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a sulfonamide derivative and belongs to the class of arylsulfonamides. It has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential therapeutic benefits.
Mechanism of Action
The mechanism of action of 3-iodo-4-methoxy-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide involves the inhibition of carbonic anhydrase enzymes. This compound binds to the active site of the enzyme and prevents the conversion of carbon dioxide to bicarbonate ions, which is a crucial step in the regulation of acid-base balance in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the reduction of intraocular pressure in the eye, which is a potential therapeutic benefit for the treatment of glaucoma. This compound has also been found to possess anti-inflammatory and anti-tumor properties, which may have potential applications in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-iodo-4-methoxy-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide in lab experiments is its potent inhibitory activity against carbonic anhydrase enzymes. This allows for the study of the role of these enzymes in various physiological processes. However, one limitation of using this compound is its potential toxicity, which must be taken into consideration when designing experiments.
Future Directions
There are several future directions for the study of 3-iodo-4-methoxy-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide. One potential direction is the development of new derivatives with improved potency and selectivity for carbonic anhydrase enzymes. Another direction is the investigation of the anti-inflammatory and anti-tumor properties of this compound for potential therapeutic applications. Additionally, the role of carbonic anhydrase enzymes in various physiological processes can be further explored using this compound as a tool.
Scientific Research Applications
3-iodo-4-methoxy-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide has been studied extensively for its potential therapeutic applications. It has been found to possess potent inhibitory activity against carbonic anhydrase enzymes, which are involved in the regulation of acid-base balance in the body. This compound has also been studied for its potential use in the treatment of glaucoma, a condition characterized by increased intraocular pressure.
Properties
IUPAC Name |
3-iodo-4-methoxy-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11F3INO3S/c1-22-13-7-6-9(8-11(13)18)23(20,21)19-12-5-3-2-4-10(12)14(15,16)17/h2-8,19H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMPVHXUGVZWOSG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(F)(F)F)I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11F3INO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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